Cas no 176548-78-0 (1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone)

• Product Name: 1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone
• CAS No: 176548-78-0
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5003959
• PubChem ID: 71300094
• Update Time: 2025-06-21

1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone
• 5'-Fluoro-2'-methyl-3'-nitroacetophenone
• MFCD20526343
• CS-0198992
• E77102
• Ethanone, 1-(5-fluoro-2-methyl-3-nitrophenyl)-
• 1-(5-Fluoro-2-methyl-3-nitrophenyl)ethan-1-one, 2-Acetyl-4-fluoro-6-nitrotoluene
• 176548-78-0
• 1-(5-fluoro-2-methyl-3-nitro-phenyl)ethanone
• AKOS030625441
• BS-52069
• 1-(5-Fluoro-2-methyl-3-nitrophenyl)ethan-1-one

• Inchi： 1S/C9H8FNO3/c1-5-8(6(2)12)3-7(10)4-9(5)11(13)14/h3-4H,1-2H3
• InChI Key： RNJDBIDHNPTLQV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone

1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone (CAS No. 176548-78-0): An Overview of a Promising Compound in Medicinal Chemistry

1-(5-Fluoro-2-methyl-3-nitrophenyl)ethanone (CAS No. 176548-78-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 5-fluoro-2-methyl-3-nitroacetophenone, is characterized by the presence of a fluoro, methyl, and nitro substituent on the phenyl ring, along with an acetyl group. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable candidate for various research and development efforts.

The chemical structure of 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone is particularly interesting due to the presence of the nitro group, which can undergo reduction to form amino derivatives. This property has been exploited in the synthesis of various bioactive compounds, including potential anti-inflammatory agents and anticancer drugs. The fluoro substituent, on the other hand, can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have highlighted the potential of 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo. The researchers found that the nitro group played a crucial role in modulating the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In another study, researchers explored the anticancer properties of 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone. The compound was found to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to the ability of the compound to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone and its derivatives could be promising candidates for further development as anticancer agents.

The synthetic accessibility of 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone is another factor that contributes to its appeal in medicinal chemistry. The compound can be synthesized through a series of well-established organic reactions, including Friedel-Crafts acylation and nitration. This ease of synthesis allows for efficient production and modification, facilitating high-throughput screening and structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity makes it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. For example, it can be used as a starting material for the synthesis of fluorinated aryl ketones, which are important intermediates in the production of various drugs.

The safety profile of 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone is an important consideration for its use in medicinal applications. While preliminary toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are evaluating the safety and efficacy of this compound and its derivatives in various disease models.

In conclusion, 1-(5-fluoro-2-methyl-3-nitrophenyl)ethanone (CAS No. 176548-78-0) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activity make it a valuable candidate for further research and development as a therapeutic agent. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.